(Z)-2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate

• IUPAC Name: [(2Z)-2-[(3-methoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] methanesulfonate
• InChI: InChI=1S/C17H14O6S/c1-21-12-5-3-4-11(8-12)9-16-17(18)14-7-6-13(10-15(14)22-16)23-24(2,19)20/h3-10H,1-2H3/b16-9-
• InChI Key: SQXBQUJMAOIZIU-SXGWCWSVSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C
• Isomeric SMILES: COC1=CC=CC(=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C
• Molecular Formula: C17H14O6S
• Molecular Weight: 346.4 g/mol

Description

(Z)-2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate, also known as MMBF, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MMBF belongs to the class of benzofuran derivatives and is known for its unique molecular structure, which makes it a promising candidate for drug development.

Scientific Research Applications

Photodynamic Therapy Application

A study discusses the synthesis and characterization of new compounds, including a zinc phthalocyanine substituted with new benzenesulfonamide derivative groups containing Schiff base, which exhibits good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. These properties are crucial for Type II mechanisms in photodynamic therapy, suggesting its potential use as Type II photosensitizers for treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

Organic Synthesis and Photochemistry

Research on the photochemical transformations of meta-methoxy-substituted compounds has revealed insights into orbital overlap preferences in excited-state intramolecular electron transfers. This research provides foundational knowledge for the development of new photoactive compounds and understanding their reactivity patterns (Cristol, Aeling, & Heng, 1987).

Chemical Synthesis Methodology

A novel base-catalyzed rearrangement of sultone oximes to 1,2-benzisoxazole-3-methane sulfonate derivatives has been described, showcasing an innovative approach to the preparation of important intermediates for pharmaceutical synthesis. This method opens new avenues for synthesizing compounds with potential medicinal applications (Arava, Siripalli, Nadkarni, & Chinnapillai, 2007).

Advanced Material Synthesis

The development of 'green' methodologies for chemical synthesis, such as the use of benzoyl cyanide in ionic liquids for the efficient and selective benzoylation of nucleosides, represents an environmentally friendly alternative to traditional synthesis methods. This approach not only demonstrates the versatility of the benzoylating system but also contributes to the advancement of sustainable chemical processes (Prasad et al., 2005).